Cas no 19298-29-4 (4-phenyl-1H-2,3-benzoxazin-1-one)

4-phenyl-1H-2,3-benzoxazin-1-one Properties

Names and Identifiers

• 4-phenyl-1H-2,3-benzoxazin-1-one
• 4-phenyl-2,3-benzoxazin-1-one
• 1-Oxo-4-phenyl-benzo< d> -(1,2)-oxazin
• 4-Phenyl-3.4-dehydro-1-oxo-2.3.1-benzoxazin
• 4-Phenyl-benz[d][1,2]oxazin-1-on
• 4-phenyl-benz[d][1,2]oxazin-1-one
• 4-phenyl-benzo[d][1,2]oxazin-1-one
• 4-Phenylbenzo[d]1,2-oxazin-1-one
• AC1Q6H5M
• Maybridge1_003158
• NCIOpen2_007047
• NSC96591
• Oprea1_692969
• SureCN7892961
• SMR000473033
• MFCD00094745
• 4-Phenyl-1H-benzo[d][1,2]oxazin-1-one
• UNII-K59Y1WNW5H
• 19298-29-4
• AKOS000266415
• NSC 96591
• SCHEMBL7892961
• HMS2786F11
• 4-PHENYL-2,3-1H-BENZOXAZIN-1-ONE
• HMS550H12
• SR-01000644025-1
• FUSZISDRVACNBS-UHFFFAOYSA-N
• CCG-54970
• BRD-K42938087-001-08-5
• DTXSID00172892
• CHEMBL2137271
• LS-06305
• 1H-2,3-Benzoxazin-1-one, 4-phenyl-
• MLS001077250
• NSC-96591
• K59Y1WNW5H
• 4-Phenyl-1H-2,3-benzoxazin-1-one
• DTXCID5095383
• ALBB-019515
• 4-phenylbenzo[d]1,2-oxazin-1-one
• +Expand

• MDL： MFCD00094745
• InChIKey： FUSZISDRVACNBS-UHFFFAOYSA-N
• Inchi： InChI=1S/C14H9NO2/c16-14-12-9-5-4-8-11(12)13(15-17-14)10-6-2-1-3-7-10/h1-9H
• SMILES： C1=CC=C(C=C1)C2=NOC(=O)C3=CC=CC=C32

Computed Properties

• Exact Mass: 223.06337
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 1
• Monoisotopic Mass: 223.063328530g/mol
• Heavy Atom Count: 17
• Complexity: 331
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.3
• Topological Polar Surface Area: 38.7Ų

Experimental Properties

• PSA: 38.66